Cas no 188472-71-1 (4-Chloro-2-fluorophenylacetylene)

4-Chloro-2-fluorophenylacetylene is a halogenated arylacetylene compound widely used as a versatile building block in organic synthesis and pharmaceutical research. Its key advantages include high reactivity in Sonogashira coupling and other cross-coupling reactions, enabling efficient construction of complex molecular frameworks. The presence of both chloro and fluoro substituents enhances its utility in medicinal chemistry, allowing for precise structural modifications. This compound exhibits excellent stability under standard storage conditions and demonstrates consistent purity, making it a reliable intermediate for the development of agrochemicals, pharmaceuticals, and advanced materials. Its well-defined reactivity profile ensures reproducibility in synthetic applications.

4-Chloro-2-fluorophenylacetylene structure

188472-71-1 structure

Product Name:4-Chloro-2-fluorophenylacetylene

CAS No:188472-71-1

MF:C₈H₄ClF

MW:154.568764686584

MDL:MFCD08703530

CID:115277

PubChem ID:50998794

Update Time:2025-05-27

4-Chloro-2-fluorophenylacetylene Chemical and Physical Properties

Names and Identifiers

- Benzene,4-chloro-1-ethynyl-2-fluoro-
- 4-CHLORO-2-FLUOROPHENYLACETYLENE
- 4-chloro-1-ethynyl-2-fluoro-benzene
- A18372
- AG-E-37298
- CTK4D9801
- KB-37586
- IAEDSXZJJWHQQP-UHFFFAOYSA-N
- 188472-71-1
- AKOS010651514
- DTXSID10679347
- EN300-208305
- MFCD08703530
- CS-0140861
- SCHEMBL3433277
- D94601
- A1-00879
- Z1080385844
- 4-chloro-1-ethynyl-2-fluorobenzene
- Benzene, 4-chloro-1-ethynyl-2-fluoro-
- AS-77087
- DB-123388
- 4-Chloro-2-fluorophenylacetylene
- MDL： MFCD08703530
- Inchi： 1S/C8H4ClF/c1-2-6-3-4-7(9)5-8(6)10/h1,3-5H
- InChI Key： IAEDSXZJJWHQQP-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C#C)=C(C=1)F

Computed Properties

Exact Mass: 153.99862
Monoisotopic Mass: 153.999
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0A^2
XLogP3: 2.9

Experimental Properties

Refractive Index: 1.539
PSA: 0

4-Chloro-2-fluorophenylacetylene Pricemore >>

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Fluorochem	046009-1g	4-Chloro-2-fluorophenylacetylene	188472-71-1	95+%	1g	￡272.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VW923-1g	4-Chloro-2-fluorophenylacetylene	188472-71-1	95+%	1g	1909.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VW923-200mg	4-Chloro-2-fluorophenylacetylene	188472-71-1	95+%	200mg	644.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VW923-50mg	4-Chloro-2-fluorophenylacetylene	188472-71-1	95+%	50mg	258.0CNY	2021-07-15
Chemenu	CM460248-250mg	Benzene, 4-chloro-1-ethynyl-2-fluoro-	188472-71-1	95%+	250mg	$108	2022-06-12
abcr	AB295262-1 g	4-Chloro-1-ethynyl-2-fluorobenzene, 95%; .	188472-71-1	95%	1 g	€400.70	2023-07-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD293557-250mg	4-Chloro-1-ethynyl-2-fluorobenzene	188472-71-1	95%	250mg	￥720.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD293557-1g	4-Chloro-1-ethynyl-2-fluorobenzene	188472-71-1	95%	1g	￥1789.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD293557-5g	4-Chloro-1-ethynyl-2-fluorobenzene	188472-71-1	95%	5g	￥5300.0	2022-03-01
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